
Application of Basolite F300 (Fe-BTC MOF) in
Lithium-Ion Battery Electrodes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Basolite F300

Cat. No.: B12053979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basolite F300, a commercial Metal-Organic Framework (MOF) composed of iron nodes and

1,3,5-benzenetricarboxylate (BTC) linkers, has garnered significant interest in the field of

energy storage. Its high porosity, large surface area, and redox-active iron centers make it a

promising candidate for application in lithium-ion batteries. While primarily investigated as an

active anode material, its unique properties also suggest potential as a precursor for other

advanced electrode materials. This document provides a detailed overview of the application of

a nanoscale, "Basolite F300-like" Fe-BTC MOF as an anode material, summarizing its

electrochemical performance and providing protocols for its synthesis and electrode fabrication.

Recent studies have demonstrated that a nanoscale version of Fe-BTC, synthesized via a

facile method, exhibits outstanding electrochemical performance as an anode in lithium-ion

batteries.[1][2][3] This material offers a high reversible capacity and good cycling stability,

highlighting its potential for high-power lithium-ion battery applications.[1][2][3]

Electrochemical Performance
The electrochemical properties of nanoscale Fe-BTC MOF as an anode material have been

systematically evaluated. The material demonstrates a high reversible capacity, which is a key

metric for battery performance. The data presented below is based on studies of a "Basolite
F300-like" nanoscale Fe-BTC framework.
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Summary of Electrochemical Performance
Parameter Value Conditions

Reversible Capacity 1021 mAh g⁻¹ After 100 cycles at 100 mA g⁻¹

Capacity Retention 436 mAh g⁻¹ After 400 cycles at 500 mA g⁻¹

Capacity Retention 408 mAh g⁻¹
After 400 cycles at 1000 mA

g⁻¹

Experimental Protocols
I. Synthesis of Nanoscale Fe-BTC MOF (Basolite F300-
like)
This protocol describes a facile, room-temperature synthesis of nanoscale Fe-BTC MOF,

similar to the commercial Basolite F300. This method avoids the need for alkaline solutions.[1]

[3]

Materials:

Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

1,3,5-Benzenetricarboxylic acid (H₃BTC)

Ethanol

Deionized water

Procedure:

Solution A: Dissolve a specific molar quantity of Iron(III) chloride hexahydrate in a mixture of

ethanol and deionized water.

Solution B: Dissolve a corresponding molar quantity of 1,3,5-Benzenetricarboxylic acid in

ethanol.

Mixing: Slowly add Solution B to Solution A under vigorous stirring at room temperature.
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Precipitation: A precipitate will form upon mixing. Continue stirring for a designated period to

ensure complete reaction.

Washing: Collect the precipitate by centrifugation and wash it multiple times with ethanol to

remove any unreacted precursors.

Drying: Dry the resulting nanoscale Fe-BTC MOF powder in a vacuum oven at a specified

temperature.

Synthesis of Nanoscale Fe-BTC

Prepare Solution A
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Caption: Workflow for the synthesis of nanoscale Fe-BTC MOF.

II. Electrode Preparation and Cell Assembly
Materials:

Synthesized nanoscale Fe-BTC MOF (active material)

Carbon black (conductive agent)

Polyvinylidene fluoride (PVDF) (binder)

N-methyl-2-pyrrolidone (NMP) (solvent)

Copper foil (current collector)

Lithium metal foil (counter electrode)
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Celgard separator

Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene carbonate and dimethyl carbonate)

Procedure:

Slurry Preparation: Mix the nanoscale Fe-BTC MOF, carbon black, and PVDF in a weight

ratio (e.g., 80:10:10) in NMP to form a homogeneous slurry.

Coating: Cast the slurry onto a copper foil using a doctor blade.

Drying: Dry the coated electrode in a vacuum oven to remove the NMP solvent.

Pressing: Press the dried electrode to ensure good contact between the components and the

current collector.

Cell Assembly: Assemble a coin cell (e.g., CR2032) in an argon-filled glovebox using the

prepared electrode as the working electrode, lithium foil as the counter electrode, a Celgard

separator, and the electrolyte.

Electrode Fabrication and Cell Assembly
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Caption: Experimental workflow for electrode fabrication and cell assembly.

III. Electrochemical Characterization
Instrumentation:

Battery cycler

Electrochemical workstation
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Procedures:

Galvanostatic Cycling: Cycle the assembled coin cells at various current densities (e.g., 100,

500, 1000 mA g⁻¹) within a specific voltage window (e.g., 0.01-3.0 V vs. Li/Li⁺) to determine

the charge-discharge capacities, cycling stability, and rate capability.

Cyclic Voltammetry (CV): Perform CV scans at a slow scan rate (e.g., 0.1 mV s⁻¹) to

investigate the redox reactions occurring during the lithiation and delithiation processes.

Electrochemical Impedance Spectroscopy (EIS): Conduct EIS measurements to analyze the

charge transfer resistance and ionic conductivity within the electrode.

Signaling Pathways and Logical Relationships
The application of Basolite F300-like MOF in a lithium-ion battery electrode involves a series of

interconnected steps, from material synthesis to electrochemical evaluation. The following

diagram illustrates the logical relationship between these key stages.
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Logical Relationship in Electrode Development

Material Synthesis & Characterization

Device Fabrication

Electrochemical Evaluation

Nanoscale Fe-BTC Synthesis
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(XRD, SEM, BET)

Electrode Preparation

Coin Cell Assembly

Galvanostatic Cycling Cyclic Voltammetry Electrochemical Impedance Spectroscopy
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Caption: Logical workflow from material synthesis to electrochemical testing.

Conclusion
The nanoscale, Basolite F300-like Fe-BTC MOF demonstrates significant potential as a high-

capacity anode material for lithium-ion batteries. The facile synthesis process and impressive

electrochemical performance make it an attractive area for further research and development.

While its primary application demonstrated in the literature is as an active material, the inherent

properties of MOFs also open avenues for their use as precursors or templates for designing
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novel electrode architectures. Further optimization of the material's properties and electrode

engineering could lead to even greater performance and stability in next-generation energy

storage devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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